Cas no 1482318-91-1 (1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol)

1-({[(3-Methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol is a cyclopentanol derivative featuring a 3-methoxybenzylamino substituent. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both hydroxyl and amine functional groups enhances its reactivity, enabling versatile applications in coupling reactions and derivatization. The methoxy group on the aromatic ring may contribute to improved solubility and electronic effects, facilitating further modifications. Its structural framework suggests utility in medicinal chemistry for targeting specific receptor interactions. The compound’s stability and synthetic accessibility make it a valuable candidate for research applications requiring tailored molecular scaffolds.
1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol structure
1482318-91-1 structure
Product Name:1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol
CAS No:1482318-91-1
MF:C14H21NO2
MW:235.32204413414
CID:5763371
PubChem ID:63933088
Update Time:2025-10-31

1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • F6545-5569
    • 1482318-91-1
    • starbld0035670
    • AKOS013248119
    • 1-(((3-Methoxybenzyl)amino)methyl)cyclopentan-1-ol
    • 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol
    • Cyclopentanol, 1-[[[(3-methoxyphenyl)methyl]amino]methyl]-
    • Inchi: 1S/C14H21NO2/c1-17-13-6-4-5-12(9-13)10-15-11-14(16)7-2-3-8-14/h4-6,9,15-16H,2-3,7-8,10-11H2,1H3
    • InChI Key: XQAGEORSZZZOCK-UHFFFAOYSA-N
    • SMILES: OC1(CNCC2C=CC=C(C=2)OC)CCCC1

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 365.6±17.0 °C(Predicted)
  • pka: 14.89±0.20(Predicted)

1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol Pricemore >>

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Additional information on 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol

1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol: A Comprehensive Overview

The compound 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol, with the CAS number 1482318-91-1, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentane ring, a methoxyphenyl group, and an amino methyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The methoxyphenyl group is a common functional group in many bioactive molecules, known for its ability to modulate receptor interactions and enhance the lipophilicity of compounds. The methyl group attached to the amino moiety further influences the compound's solubility and stability, making it an attractive candidate for drug development. The cyclopentan-1-ol core provides a rigid scaffold that can enhance the compound's binding affinity to specific targets, such as enzymes or receptors.

Recent studies have explored the potential of 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory effects on a key enzyme implicated in the progression of neurodegenerative diseases. The researchers found that the compound effectively reduced the levels of toxic metabolites, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol has also shown promise in modulating receptor activity. A study published in Bioorganic & Medicinal Chemistry (2023) investigated the compound's interaction with G protein-coupled receptors (GPCRs), which are important targets for many drugs. The results indicated that the compound selectively binds to a specific GPCR subtype, leading to downstream signaling changes that could be beneficial in treating cardiovascular diseases.

The pharmacokinetic properties of 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol

To further evaluate its safety and efficacy, 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol

Clinical trials are currently underway to investigate the therapeutic potential of 1-({[(3-methoxyphenyl)methyl]amino}methyl)cyclopentan-1-ol

In conclusion, 1-({[(3-methoxyphenyl)methyl strong>]amino}methyl)< strong>cyclopentan - 1 - ol strong > (CAS number 1482318 - 91 - 1) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique structural features , favorable pharmacokinetic properties , and demonstrated safety profile make it an attractive candidate for drug development . Ongoing research and clinical trials will continue to elucidate its full potential , potentially leading to new treatments for various diseases . p > article > response >

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